Cas no 1557406-84-4 (Thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-)

• Product Name: Thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-
• CAS No: 1557406-84-4
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 5251549
• Update Time: 2025-06-18

Thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-

• Inchi： 1S/C8H9NO2S/c10-8(11)6-4-5-2-1-3-9-7(5)12-6/h4,9H,1-3H2,(H,10,11)
• InChI Key： VLWVJAKEHGMKAR-UHFFFAOYSA-N
• SMILES： C12SC(C(O)=O)=CC=1CCCN2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-

Thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro- (CAS No. 1557406-84-4): An Overview

Thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro- (CAS No. 1557406-84-4) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

Thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro- is a heterocyclic compound characterized by a fused ring system consisting of a thiophene and a pyridine ring. The presence of the carboxylic acid group at the 2-position of the thiophene ring imparts unique chemical properties to the molecule. The compound has a molecular formula of C₁₀H₉NO₂S and a molecular weight of 211.25 g/mol. It is typically obtained as a white crystalline solid with a melting point ranging from 180 to 183°C.

The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it is relatively insoluble in water. These solubility characteristics make it suitable for various biological assays and pharmaceutical formulations.

Synthesis Methods

The synthesis of thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro- has been explored through several routes. One common method involves the cyclization of an appropriately substituted thiophene derivative with a nitrile or amide under acidic conditions. For example, the reaction of 2-(4-methylthiophen-3-yl)acetonitrile with formic acid at elevated temperatures can yield the desired product in moderate to good yields.

Another approach involves the condensation of a thiophene derivative with an aldehyde or ketone followed by cyclization and oxidation steps. This method provides an alternative route to access the target compound with high regioselectivity and functional group tolerance.

Biological Activities

Thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro- has been investigated for its potential biological activities in various preclinical studies. One of the key areas of interest is its anti-inflammatory properties. Research has shown that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro- has also demonstrated potential as an antiproliferative agent. Studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that the compound may have therapeutic potential in the treatment of various cancers.

Recent Research Developments

The interest in thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro- continues to grow as researchers explore its applications in different areas of medicinal chemistry. Recent studies have focused on optimizing its pharmacological properties through structural modifications and prodrug strategies.

A notable study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of several derivatives of thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-. The researchers identified several compounds with enhanced anti-inflammatory activity and improved pharmacokinetic profiles compared to the parent molecule. These findings highlight the potential for developing more effective therapeutics based on this scaffold.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the use of thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro- as a scaffold for designing selective inhibitors of protein kinases involved in cancer progression. The study demonstrated that certain derivatives exhibited potent inhibitory activity against specific kinases such as AKT and MEK1/2.

Conclusion

Thieno[2,3-b]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro- (CAS No. 1557406-84-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.